7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

• IUPAC Name: 6-ethyl-3-(4-methoxyphenyl)-2-methyl-7-phenylmethoxychromen-4-one
• InChI: InChI=1S/C26H24O4/c1-4-19-14-22-24(15-23(19)29-16-18-8-6-5-7-9-18)30-17(2)25(26(22)27)20-10-12-21(28-3)13-11-20/h5-15H,4,16H2,1-3H3
• InChI Key: XZHUNDXZGKYVCC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1OCC3=CC=CC=C3)OC(=C(C2=O)C4=CC=C(C=C4)OC)C
• Molecular Formula: C26H24O4
• Molecular Weight: 400.5 g/mol

Description

7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one, also known as BMMEC, is a synthetic compound that belongs to the class of flavones. It has been extensively studied for its potential therapeutic properties in various scientific research studies.

Scientific Research Applications

7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one has been extensively studied for its potential therapeutic properties in various scientific research studies. It has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cancer cell growth.
Biochemical and Physiological Effects:
7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, reduce oxidative stress, and induce apoptosis in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one has several advantages for lab experiments. It is easy to synthesize, has good stability, and can be easily modified to improve its therapeutic properties. However, it also has some limitations. It has poor water solubility, which can limit its bioavailability in vivo. It also has low selectivity for specific targets, which can lead to off-target effects.

Future Directions

There are several future directions related to 7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one. One potential direction is to develop more water-soluble derivatives of 7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one to improve its bioavailability in vivo. Another potential direction is to explore the use of 7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one in combination with other drugs to improve its therapeutic efficacy. Additionally, further studies are needed to fully understand the mechanism of action of 7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one and its potential use in the treatment of various diseases.

Synthesis Methods

7-(benzyloxy)-6-ethyl-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one can be synthesized using a multi-step process that involves the reaction of 2-methyl-4H-chromen-4-one with benzyl bromide, followed by the reaction of the resulting compound with 4-methoxybenzaldehyde and ethyl magnesium bromide. The final product is obtained after purification using column chromatography.